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Compound of Interest

Compound Name: Sligkv-NH2

Cat. No.: B549683

For researchers, scientists, and drug development professionals, the safe handling and
disposal of synthetic peptides like Sligkv-NH2 are critical for maintaining a secure and
compliant laboratory environment. While a specific Safety Data Sheet (SDS) with explicit
disposal instructions for Sligkv-NH2 is not readily available in public databases, this guide
provides a comprehensive, step-by-step approach based on general best practices for the
disposal of non-hazardous laboratory peptides. It is imperative to always consult and adhere to
your institution's specific Environmental Health and Safety (EHS) guidelines and local
regulations, as they are the primary authority for waste management.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, a thorough hazard assessment is essential. Although
Sligkv-NH2 is not classified as an acutely hazardous substance, its full toxicological properties
may not be extensively documented. Therefore, it should be handled with care, assuming it to
be a potentially hazardous chemical.

Personal Protective Equipment (PPE) is mandatory when handling Sligkv-NH2:
e Gloves: Use chemical-resistant gloves, such as nitrile.
o Eye Protection: Wear safety goggles or a face shield.

o Lab Coat: A buttoned lab coat is essential to protect against skin contact.
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All handling of Sligkv-NH2, especially in its powdered form, should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Sligkv-NH2 Chemical and Physical Properties

A summary of the key quantitative data for Sligkv-NH2 is provided in the table below for easy

reference.
Property Value Source
Molecular Weight 614.78 g/mol [11[2][3]
Formula C2sH54NsO7 [11[3]

SLIGKYV (Ser-Leu-lle-Gly-Lys-
Sequence ] ) } [1][3]
Val) with C-terminal amide

Purity >95% [1][3]
Solubility Soluble to 1 mg/ml in water [11[3]
Storage Store at -20°C [11[3]
CAS Number 190383-13-2 [1]

Step-by-Step Disposal Procedures

The appropriate method for disposing of Sligkv-NH2 waste depends on its form (liquid or
solid). Never dispose of peptides directly down the drain or in regular trash unless explicitly
permitted by your institution's EHS office for neutralized, non-hazardous liquid waste.[4]

Liquid Waste Disposal (Aqueous Solutions)

This category includes unused Sligkv-NH2 solutions, contaminated buffers, and reaction
mixtures.

1. Inactivation (Recommended Best Practice):

While not always mandatory for peptides considered non-hazardous, inactivation provides an
additional layer of safety by hydrolyzing the peptide bonds.
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e Method: A common method for peptide inactivation is hydrolysis through the addition of a
strong acid or base.

e Protocol:

o In a designated chemical fume hood, prepare a 1 M solution of either hydrochloric acid
(HCI) or sodium hydroxide (NaOH).

o Slowly and carefully add the liquid peptide waste to the inactivation solution. A general
recommendation is a 1:10 ratio of waste to inactivation solution to ensure a sufficient

excess of the hydrolyzing agent.

o Gently stir the mixture.

o

Allow the mixture to react for a minimum of 24 hours at room temperature to ensure
complete peptide degradation.[1]

2. Neutralization:

Following inactivation, the solution must be neutralized to a pH between 6.0 and 8.0 before it
can be processed for disposal.[1]

» For acidic solutions (after HCI treatment): Slowly add a base like sodium bicarbonate or a
dilute solution of sodium hydroxide while monitoring the pH.

» For basic solutions (after NaOH treatment): Slowly add a weak acid, such as a dilute solution
of hydrochloric acid, while monitoring the pH.

3. Collection and Labeling:

o Collect the neutralized waste in a clearly labeled, leak-proof hazardous waste container.
e The label should include "Neutralized Sligkv-NH2 waste" and the date of neutralization.
« Store the container in a designated hazardous waste accumulation area.

o Contact your institution's EHS department for pickup and final disposal.
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Solid Waste Disposal

This category includes items such as contaminated pipette tips, gloves, empty vials, and other
labware.

1. Segregation:

e Collect all solid waste contaminated with Sligkv-NH2 in a dedicated, clearly labeled, leak-
proof hazardous waste container.[4]

2. Labeling:

e The container should be clearly labeled as "Hazardous Waste" and list the contaminant
("Sligkv-NH2").

3. Storage and Disposal:
o Store the sealed container in a designated hazardous waste accumulation area.

» Arrange for pickup and disposal through your institution's certified hazardous waste
management service.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Sligkv-NH2 waste.
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Sligkv-NH2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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